Cas no 31535-06-5 (2H-Pyran,3-chloro-2-ethyltetrahydro-)
31535-06-5 structure
Product Name:2H-Pyran,3-chloro-2-ethyltetrahydro-
CAS No:31535-06-5
MF:C7H13ClO
MW:148.630521535873
CID:323093
PubChem ID:190301
Update Time:2025-04-19
2H-Pyran,3-chloro-2-ethyltetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran,3-chloro-2-ethyltetrahydro-
- 3-chloro-2-ethyloxane
- SCHEMBL16827208
- DTXSID70953514
- 3-chloro-2-ethyltetrahydro-2h-pyran
- Pyran, 3-chloro-2-ethyltetrahydro-
- 31535-06-5
-
- Inchi： 1S/C7H13ClO/c1-2-7-6(8)4-3-5-9-7/h6-7H,2-5H2,1H3
- InChI Key： OZYHIICGFXIVAU-UHFFFAOYSA-N
- SMILES： ClC1CCCOC1CC
Computed Properties
- Exact Mass: 148.06559
- Monoisotopic Mass: 148.0654927g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 85
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
2H-Pyran,3-chloro-2-ethyltetrahydro- Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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